Cas no 28122-76-1 (Ethanethioic acid,S-(4-bromophenyl) ester)
28122-76-1 structure
Product Name:Ethanethioic acid,S-(4-bromophenyl) ester
CAS No:28122-76-1
MF:C8H7BrOS
MW:231.109580278397
CID:259676
PubChem ID:24882640
Update Time:2025-09-28
Ethanethioic acid,S-(4-bromophenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid,S-(4-bromophenyl) ester
- S-(4-bromophenyl) ethanethioate
- 1-(acetylthio)-4-bromobenzene
- 4-BrC6H4SAc
- 4-BroMophenylthioacetate
- 4-substituted phenylthiol acetate
- ACETIC ACID,THIO-,S-(p-BROMOPHENYL) ESTER
- acetyl 4-bromo-thiophenolate
- S-(p-Bromophenyl) thioacetate
- S-4-bromophenyl ethanethioate
- thioacetic acid S-4-bromophenyl ester
- WLN: ER DSV1
- 28122-76-1
- SCHEMBL13429891
- Acetic acid, S-(p-bromophenyl) ester
- DTXSID80182398
- 1-[(4-bromophenyl)sulfanyl]ethan-1-one
- ACETIC ACID, THIO-, S-(p-BROMOPHENYL) ESTER
- 4-06-00-01654 (Beilstein Handbook Reference)
- NSC99890
- J-016980
- Ethanethioic acid, S-(4-bromophenyl) ester
- NSC-99890
- S-(4-bromophenyl) thioacetate
- NSC 99890
- 4-Bromophenylthioacetate, 97%
- C8H7BrOS
- BRN 1940540
- G67812
- 1-[(4-BROMOPHENYL)SULFANYL]ETHANONE
-
- MDL： MFCD00223102
- Inchi： 1S/C8H7BrOS/c1-6(10)11-8-4-2-7(9)3-5-8/h2-5H,1H3
- InChI Key： ZILDXZXTWVSRDE-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)SC(C)=O
Computed Properties
- Exact Mass: 229.94000
- Monoisotopic Mass: 229.94010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Not available
- Melting Point: 51-55 °C (lit.)
- Boiling Point: 96 °C/1 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - PSA: 42.37000
- LogP: 3.08770
- Solubility: Not available
Ethanethioic acid,S-(4-bromophenyl) ester Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethanethioic acid,S-(4-bromophenyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 634654-1G |
Ethanethioic acid,S-(4-bromophenyl) ester |
28122-76-1 | 97% | 1G |
￥240.63 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 634654-5G |
Ethanethioic acid,S-(4-bromophenyl) ester |
28122-76-1 | 97% | 5G |
￥834.49 | 2022-02-24 | |
| 1PlusChem | 1P003LHQ-1g |
4-Bromophenylthioacetate |
28122-76-1 | 97% | 1g |
$115.00 | 2025-02-20 | |
| A2B Chem LLC | AB67022-1g |
4-Bromophenylthioacetate |
28122-76-1 | 97% | 1g |
$25.00 | 2023-12-31 | |
| 1PlusChem | 1P003LHQ-100mg |
4-Bromophenylthioacetate |
28122-76-1 | 97% | 100mg |
$16.00 | 2024-05-07 | |
| 1PlusChem | 1P003LHQ-250mg |
4-Bromophenylthioacetate |
28122-76-1 | 97% | 250mg |
$70.00 | 2025-02-20 | |
| 1PlusChem | 1P003LHQ-5g |
4-Bromophenylthioacetate |
28122-76-1 | 97% | 5g |
$440.00 | 2025-02-20 |
Ethanethioic acid,S-(4-bromophenyl) ester Related Literature
-
Bishwapran Kashyap,Prodeep Phukan RSC Adv. 2013 3 15327
-
Maurizio Quintiliani,Mauro Bassetti,Chiara Pasquini,Chiara Battocchio,Marco Rossi,Francesco Mura,Roberto Matassa,Laura Fontana,Maria Vittoria Russo,Ilaria Fratoddi J. Mater. Chem. C 2014 2 2517
28122-76-1 (Ethanethioic acid,S-(4-bromophenyl) ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
